Cas no 2680727-37-9 (2-(N-butyl-2,2,2-trifluoroacetamido)benzoic acid)

2-(N-butyl-2,2,2-trifluoroacetamido)benzoic acid is a specialized organic compound with distinct applications in chemical synthesis. This compound offers high purity and selectivity, making it ideal for use in the synthesis of advanced pharmaceuticals and fine chemicals. Its trifluoroacetamide group provides enhanced stability and reactivity, facilitating efficient and controlled reactions. The inclusion of a butyl chain enhances solubility and stability in various organic solvents, broadening its applicability in synthetic routes.
2-(N-butyl-2,2,2-trifluoroacetamido)benzoic acid structure
2680727-37-9 structure
Product Name:2-(N-butyl-2,2,2-trifluoroacetamido)benzoic acid
CAS No:2680727-37-9
MF:C13H14F3NO3
MW:289.250374317169
CID:5633137
PubChem ID:165931138
Update Time:2025-07-20

2-(N-butyl-2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28287832
    • 2-(N-butyl-2,2,2-trifluoroacetamido)benzoic acid
    • 2680727-37-9
    • Inchi: 1S/C13H14F3NO3/c1-2-3-8-17(12(20)13(14,15)16)10-7-5-4-6-9(10)11(18)19/h4-7H,2-3,8H2,1H3,(H,18,19)
    • InChI Key: GYNIZUNIIQXTKY-UHFFFAOYSA-N
    • SMILES: FC(C(N(C1C=CC=CC=1C(=O)O)CCCC)=O)(F)F

Computed Properties

  • Exact Mass: 289.09257779g/mol
  • Monoisotopic Mass: 289.09257779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.6Ų

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Additional information on 2-(N-butyl-2,2,2-trifluoroacetamido)benzoic acid

2-(N-Butyl-2,2,2-Trifluoroacetamido)Benzoic Acid: A Comprehensive Overview

2-(N-Butyl-2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680727-37-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and a trifluoroacetamide group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The benzoic acid moiety is a well-known functional group that is widely used in the synthesis of various pharmaceuticals and agrochemicals. It is known for its ability to enhance the solubility and stability of compounds, making it an attractive choice for drug development. The trifluoroacetamide group, on the other hand, imparts unique chemical properties such as increased lipophilicity and metabolic stability, which are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drugs.

Recent studies have highlighted the potential of 2-(N-Butyl-2,2,2-trifluoroacetamido)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-(N-Butyl-2,2,2-trifluoroacetamido)benzoic acid has also shown potential in the field of cancer research. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of cell signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 2-(N-Butyl-2,2,2-trifluoroacetamido)benzoic acid could be developed into a novel anticancer agent with improved safety and efficacy profiles.

The pharmacokinetic properties of 2-(N-Butyl-2,2,2-trifluoroacetamido)benzoic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, preclinical studies have demonstrated that it has low toxicity and does not cause significant side effects at therapeutic doses.

In terms of clinical development, 2-(N-Butyl-2,2,2-trifluoroacetamido)benzoic acid is currently in the early stages of clinical trials. Phase I trials have been completed with promising results, showing that the compound is well-tolerated by human subjects and exhibits dose-dependent pharmacological effects. Phase II trials are currently underway to further evaluate its safety and efficacy in specific patient populations.

The future prospects for 2-(N-Butyl-2,2,2-trifluoroacetamido)benzoic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. These advancements could pave the way for its eventual approval as a new therapeutic agent.

In conclusion, 2-(N-Butyl-2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680727-37-9) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research in this area continues to advance, it is likely that we will see more exciting discoveries and clinical applications involving this compound.

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